Cas no 51516-67-7 (5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile)
51516-67-7 structure
Product Name:5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
CAS No:51516-67-7
MF:C10H7ClN4
MW:218.642379999161
MDL:MFCD00052031
CID:89649
PubChem ID:24884422
Update Time:2025-04-18
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile
- 5-amino-1-(4-chlorophenyl)pyrazole-4-carbonitrile
- AK139441
- Maybridge1_001852
- HMS546M04
- 1H-pyrazole-4-carbonitrile, 5-amino-1-(4-chlorophenyl)-
- HMS3604K21
- BDBM50242762
- STL444078
- SBB028434
- RP05090
- DB07291
- NS00068211
- InChI=1/C10H7ClN4/c11-8-1-3-9(4-2-8)15-10(13)7(5-12)6-14-15/h1-4,6H,13H
- DS-6686
- AM9828
- SCHEMBL1143771
- 51516-67-7
- BCA51667
- FT-0619953
- J-516639
- 5-AMINO-1-(4-CHLOROPHENYL)-1H-PYRAZOL-4-YL CYANIDE
- Q27096517
- MFCD00052031
- 5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile, 97%
- 5-Amino-1-(4''-chlorophenyl)-1H-pyrazole-4-carbonitrile
- PD005377
- SDCCGMLS-0065863.P001
- DTXSID00348616
- AKOS000260327
- CS-0122739
- CHEMBL460460
- A7591
- ALBB-031077
- DTXCID90299688
-
- MDL： MFCD00052031
- Inchi： 1S/C10H7ClN4/c11-8-1-3-9(4-2-8)15-10(13)7(5-12)6-14-15/h1-4,6H,13H2
- InChI Key： WIWSALMJHPGFDY-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(=C(C#N)C=N1)N
Computed Properties
- Exact Mass: 218.03600
- Monoisotopic Mass: 218.0359239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.4
- Topological Polar Surface Area: 67.6
Experimental Properties
- Color/Form: Not determined
- Density: 1.41
- Melting Point: 169-173 °C
- Boiling Point: 424.2°C at 760 mmHg
- Flash Point: 210.4°C
- Refractive Index: 1.686
- PSA: 67.63000
- LogP: 2.56078
- Solubility: Not determined
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H315-H318-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN3439
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S36/37
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22
- HazardClass：6.1
- PackingGroup：III
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM188609-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 5g |
$182 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-200mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 200mg |
95.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 5g |
1114.0CNY | 2021-07-12 | |
| Chemenu | CM188609-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95%+ | 5g |
$95 | 2023-02-02 | |
| abcr | AB200930-500 mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile; . |
51516-67-7 | 500mg |
€34.90 | 2023-05-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 659398-1G |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 97% | 1G |
￥674.34 | 2022-02-24 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 659398-5G |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 97% | 5G |
￥1642.24 | 2022-02-24 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A891542-5g |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | ≥95% | 5g |
863.10 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-250mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 250mg |
130CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE824-100mg |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile |
51516-67-7 | 95+% | 100mg |
65CNY | 2021-05-08 |
5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
51516-67-7 (5-Amino-1-(4-chlorophenyl)-1H-pyrazole-4-carbonitrile) Related Products
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